Cas no 927-38-8 (8-Octadecenoic acid,10-hydroxy-, (8Z)-)

8-Octadecenoic acid,10-hydroxy-, (8Z)- structure
927-38-8 structure
Product Name:8-Octadecenoic acid,10-hydroxy-, (8Z)-
CAS No:927-38-8
MF:C9H7NO2
MW:161.157382249832
CID:797244
PubChem ID:78178
Update Time:2025-04-19

8-Octadecenoic acid,10-hydroxy-, (8Z)- Chemical and Physical Properties

Names and Identifiers

    • 8-Octadecenoic acid,10-hydroxy-, (8Z)-
    • 3,4-Methylenedioxybenzyl cyanide
    • EINECS 224-655-9
    • 3,4-Methylene Dioxyphenyl Nitrile
    • A851331
    • NS00031423
    • L55KXL9MTL
    • benzo[1,3]dioxol-5-yl-acetonitrile
    • 5-Cyanomethyl-1,3-benzodioxole
    • FT-0614405
    • CK1017
    • 3,4-methylenedioxyphenylacetonitile
    • 2-(1,3-dioxaindan-5-yl)acetonitrile
    • SY031615
    • 3,4-METHYLENEDIOXYBENZENEACETONITRIL
    • 2-(3,4-Methylenedioxyphenyl)acetonitrile
    • (Benzo[1,3]dioxol-5-yl)acetonitrile
    • 2-(1,3-benzodioxol-5-yl)acetonitrile
    • 3,4-(Methylenedioxy)phenylacetonitrile
    • DTXSID50196149
    • 2-(1,3-benzodioxol-5-yl)-acetonitrile
    • MFCD00005835
    • AI3-21056
    • 2-(2H-1,3-benzodioxol-5-yl)acetonitrile
    • 2-(Benzo[d][1,3]dioxol-5-yl)acetonitrile
    • FT-0682041
    • [3,4-(methylenedioxy)phenyl]acetonitrile
    • FS-1043
    • Z234894070
    • 1,3-Benzodioxole-5-acetonitrile
    • piperonyl cyanide
    • 4439-02-5
    • Homopiperonylonitrile
    • benzo[1,3]dioxole-5-acetonitrile
    • Peperacetonitrile
    • Piperonylacetonitrile
    • 3,4-(Methylenedioxy)phenylacetonitrile, 99%
    • Homopiperonylnitrile
    • 3,4-methylenedioxybenzylcyanide
    • M1923
    • Benzodioxole-5-acetonitrile
    • 927-38-8
    • (Benzodioxol-5-yl)acetonitrile
    • CS-0033767
    • 1,3-Benzodioxol-5-ylacetonitrile #
    • 1,3-Benzodioxol-5-ylacetonitrile
    • Q63396566
    • AKOS001359218
    • EN300-26831
    • 3,4-Methylenedioxyphenylacetonitrile
    • SCHEMBL141712
    • 443-92-5
    • Inchi: 1S/C9H7NO2/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5H,3,6H2
    • InChI Key: ZQPBOYASBNAXOZ-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(CC#N)=CC1=2

Computed Properties

  • Exact Mass: 161.047678466g/mol
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.2Ų
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